3-Fluoro-5-(propan-2-yloxy)aniline
Overview
Description
“3-Fluoro-5-(propan-2-yloxy)aniline” is a chemical compound with the CAS Number: 1369777-17-2 . It has a molecular weight of 169.2 and its IUPAC name is 3-fluoro-5-isopropoxyaniline . The compound is stored at a temperature of 4 degrees Celsius and it is in the form of an oil .
Molecular Structure Analysis
The InChI code for “3-Fluoro-5-(propan-2-yloxy)aniline” is 1S/C9H12FNO/c1-6(2)12-9-4-7(10)3-8(11)5-9/h3-6H,11H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
“3-Fluoro-5-(propan-2-yloxy)aniline” is an oil and is stored at a temperature of 4 degrees Celsius . The compound has a molecular weight of 169.2 .
Scientific Research Applications
Synthetic Chemistry Applications
C-H Activation and Derivatization
Monodentate transient directing group (MonoTDG) assisted Ruthenium(II)-catalyzed direct ortho-C-H imidation of benzaldehydes showcases the utility of fluorinated anilines in synthesizing complex organic compounds. This method enables high-efficiency synthesis with good functional group tolerance, facilitating the derivation of useful quinazoline and fused isoindolinone scaffolds from amidated products (Wu et al., 2021).
Drug Discovery and Development
Docking and quantitative structure–activity relationship studies on fluorinated aniline derivatives as c-Met kinase inhibitors underline their significance in drug discovery. The study provides insights into molecular features contributing to high inhibitory activity and offers predictive models for biological activity, showcasing the role of fluorinated anilines in medicinal chemistry (Caballero et al., 2011).
Material Science and Photophysics
- Fluorescence Quenching Studies: Research on boronic acid derivatives' fluorescence quenching by aniline in alcohols demonstrates the interaction between fluorinated compounds and anilines, offering insights into the design of fluorescence-based sensors and studying the effects of molecular environment on fluorescence properties (Geethanjali et al., 2015).
Pharmacological Applications
- Antimicrobial Activities: Synthesis of eperezolid-like molecules and evaluation of their antimicrobial activities highlight the potential of fluorinated anilines in creating new antimicrobial agents. The research discusses the synthesis of various derivatives and their high activity against Mycobacterium smegmatis, pointing towards the applicability of such compounds in developing new treatments (Yolal et al., 2012).
Safety and Hazards
The safety information for “3-Fluoro-5-(propan-2-yloxy)aniline” includes several hazard statements: H302, H312, H315, H319, H332, H335 . These codes correspond to specific hazards associated with the compound. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Mechanism of Action
Mode of Action
It’s known that similar compounds can participate in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of two chemically differentiated fragments in the presence of a metal catalyst .
Biochemical Pathways
The Suzuki–Miyaura cross-coupling reaction, in which 3-Fluoro-5-(propan-2-yloxy)aniline might participate, is a key biochemical pathway . This reaction is widely applied in carbon–carbon bond-forming reactions and is known for its mild and functional group tolerant reaction conditions .
Result of Action
The compound’s potential involvement in suzuki–miyaura cross-coupling reactions suggests it could play a role in the synthesis of complex organic compounds .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Fluoro-5-(propan-2-yloxy)aniline. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its ability to participate in reactions .
properties
IUPAC Name |
3-fluoro-5-propan-2-yloxyaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO/c1-6(2)12-9-4-7(10)3-8(11)5-9/h3-6H,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPSUSXFGTDCJRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=CC(=C1)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1369777-17-2 |
Source
|
| Record name | 3-fluoro-5-(propan-2-yloxy)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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